Cas no 1506302-47-1 (1,9-dioxaspiro5.5undecane-4-carbaldehyde)

• Product Name: 1,9-dioxaspiro5.5undecane-4-carbaldehyde
• CAS No: 1506302-47-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD23793464
• CID: 5463050
• PubChem ID: 79921700
• Update Time: 2025-06-15

1,9-dioxaspiro5.5undecane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,9-dioxaspiro[5.5]undecane-4-carbaldehyde
• Z1359402466
• 1,9-dioxaspiro5.5undecane-4-carbaldehyde

• MDL： MFCD23793464
• Inchi： 1S/C10H16O3/c11-8-9-1-4-13-10(7-9)2-5-12-6-3-10/h8-9H,1-7H2
• InChI Key： OXFGYVZAYGFDQQ-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)CC21CCOCC2

Computed Properties

• Exact Mass: 184.109944368 g/mol
• Monoisotopic Mass: 184.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5
• Molecular Weight: 184.23

Additional information on 1,9-dioxaspiro5.5undecane-4-carbaldehyde

Professional Introduction to 1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No: 1506302-47-1)

1,9-dioxaspiro5.5undecane-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1506302-47-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic aldehyde features a unique structural framework consisting of a spiro connection between a dioxane ring and a decane moiety, with a formyl group (-CHO) at the 4-position. The compound's distinct architecture and reactive aldehyde functionality make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) exhibits characteristics that are highly conducive to medicinal chemistry applications. The spirocyclic core imparts rigidity to the molecule, which can be exploited to optimize binding interactions with biological targets. Additionally, the presence of the aldehyde group provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. These features have positioned this compound as a promising candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in leveraging spirocyclic compounds for drug discovery due to their unique structural and functional attributes. Spirocycles are known to exhibit high metabolic stability, which is advantageous for prolonged biological activity. Furthermore, their rigid conformation can enhance binding affinity and selectivity towards specific biological targets. The 1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) scaffold aligns well with these desirable properties, making it an attractive building block for medicinal chemists.

One of the most compelling aspects of 1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) is its potential in modulating biological pathways associated with inflammation and cancer. Preliminary studies have suggested that derivatives of this compound may interact with key enzymes and receptors involved in these pathways. For instance, the aldehyde functionality can be utilized to develop inhibitors of enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammatory responses. Additionally, the spirocyclic core may facilitate interactions with transcription factors or signaling proteins relevant to cancer progression.

The synthesis of 1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization at the 4-position to introduce the aldehyde group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more readily available for research applications.

The pharmacological potential of 1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) has been explored in several preclinical studies. These investigations have focused on evaluating its interactions with various biological targets and assessing its potential therapeutic effects. Notably, some preliminary findings indicate that certain derivatives of this compound exhibit inhibitory activity against enzymes involved in pain signaling and tumor growth. These results warrant further investigation to elucidate the mechanisms of action and explore their translational potential.

In conclusion,1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) represents a structurally intriguing and pharmacologically promising compound for drug discovery efforts. Its unique spirocyclic framework combined with a reactive aldehyde group offers numerous opportunities for generating novel bioactive molecules with potential applications in treating inflammatory diseases and cancer. As research in this area progresses,1,9-dioxaspiro5.5undecane-4-carbaldehyde (CAS No 1506302-47-1) is likely to play an increasingly important role in developing next-generation therapeutics.